Cas no 4641-37-6 (2,6-dichloro-3-hydroxybenzoic Acid)

• Product Name: 2,6-dichloro-3-hydroxybenzoic Acid
• CAS No: 4641-37-6
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• CID: 1517353
• PubChem ID: 13369977
• Update Time: 2025-07-19

2,6-dichloro-3-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-hydroxybenzoic Acid
• 2,6-dichloro-3-hydroxy-benzoic acid
• 2,6-Dichlor-3-hydroxy-benzoesaeure
• 2,6-Dichlor-3-hydroxy-benzaldehyd
• 2,6-Dichloro-3-hydroxy benzoic acid
• 2,6-dichloro-3-hydroxy-benzaldehyde
• 2.6-Dichlor-3-hydroxy-benzoesaeure
• CTK1F3376
• Benzaldehyde, 2,6-dichloro-3-hydroxy-
• 2,6-Dichlor-3-hydroxy-benzaldehyd;2,6-dichloro-3-hydroxy-benzoic acid;Benzaldehyde,2,6-dichloro-3-hydroxy;2,6-Dichlor-3-hydroxy-benzoesaeure;2,6-dichloro-3-hydroxy-benzaldehyde;
• 4641-37-6
• CS-0261464
• EN300-7865707
• LHJFBVDNRPBOOW-UHFFFAOYSA-N
• SCHEMBL5232322
• Z1269151644
• DB-192084

• Inchi： 1S/C7H4Cl2O3/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： LHJFBVDNRPBOOW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)O)Cl)O

Computed Properties

• Exact Mass: 205.95400
• Monoisotopic Mass: 205.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.39720

Additional information on 2,6-dichloro-3-hydroxybenzoic Acid

Introduction to 2,6-dichloro-3-hydroxybenzoic Acid (CAS No. 4641-37-6)

2,6-dichloro-3-hydroxybenzoic acid, with the chemical formula C₇H₃Cl₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2,6-dichloro-3-hydroxybenzoic acid features two chlorine substituents at the 2- and 6-positions of the benzene ring, coupled with a hydroxyl group at the 3-position. This arrangement imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing and electron-donating groups enhances its utility in diverse synthetic pathways.

In recent years, 2,6-dichloro-3-hydroxybenzoic acid has been extensively studied for its role in pharmaceutical innovation. Researchers have explored its derivatives as potential inhibitors of various enzymatic targets, including kinases and proteases. These enzymes are often implicated in critical biological pathways associated with diseases such as cancer and inflammation. The dichloro substitution pattern enhances binding affinity and selectivity, making this compound a promising candidate for drug development.

One of the most compelling aspects of 2,6-dichloro-3-hydroxybenzoic acid is its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Such interactions are pivotal in many disease processes, and modulating them can lead to therapeutic breakthroughs. The hydroxyl group at the 3-position allows for further derivatization, enabling the creation of compounds with tailored pharmacological properties. This flexibility has led to several patents and ongoing clinical trials exploring its potential.

The pharmaceutical industry has also leveraged 2,6-dichloro-3-hydroxybenzoic acid in the development of anti-inflammatory agents. Studies have demonstrated that certain derivatives exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By inhibiting these enzymes, researchers aim to develop treatments that alleviate symptoms without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond pharmaceutical applications, 2,6-dichloro-3-hydroxybenzoic acid finds utility in agrochemical research. Its structural motifs are similar to those found in herbicides and fungicides, making it a valuable precursor for synthesizing crop protection agents. The chlorine atoms enhance the compound's lipophilicity, improving its absorption and efficacy when applied to plants.

The synthesis of 2,6-dichloro-3-hydroxybenzoic acid typically involves chlorination and hydroxylation reactions on a parent benzoic acid derivative. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These methods often incorporate green chemistry principles to minimize waste and environmental impact.

In conclusion, 2,6-dichloro-3-hydroxybenzoic acid (CAS No. 4641-37-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers seeking to develop novel therapeutic agents. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry.